Cas no 1806992-95-9 (3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde)

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde is a fluorinated pyridine derivative with a reactive chloromethyl and formyl group, making it a versatile intermediate in organic synthesis. The presence of difluoromethyl and fluorine substituents enhances its electronic properties, facilitating applications in pharmaceuticals and agrochemicals. The aldehyde functionality allows for further derivatization, while the chloromethyl group offers additional reactivity for cross-coupling or nucleophilic substitution reactions. Its structural features make it valuable for constructing complex heterocyclic frameworks. The compound’s stability and selectivity under controlled conditions ensure its utility in precision synthesis. Suitable for research and industrial use, it meets high purity standards for advanced chemical applications.

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde structure

1806992-95-9 structure

Product Name:3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde

CAS No:1806992-95-9

MF:C₈H₅ClF₃NO

MW:223.579611539841

CID:4886059

Update Time:2025-05-20

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde
- Inchi： 1S/C8H5ClF3NO/c9-2-5-4(3-14)1-6(10)13-7(5)8(11)12/h1,3,8H,2H2
- InChI Key： SBBYRVJIQUTWDR-UHFFFAOYSA-N
- SMILES： ClCC1=C(C=O)C=C(N=C1C(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 205
XLogP3: 1.8
Topological Polar Surface Area: 30

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029031351-250mg	3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde	1806992-95-9	95%	250mg	$940.80	2022-03-31
Alichem	A029031351-500mg	3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde	1806992-95-9	95%	500mg	$1,634.45	2022-03-31
Alichem	A029031351-1g	3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde	1806992-95-9	95%	1g	$2,866.05	2022-03-31

3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An auto-correction laser photoacoustic spectrometer based on 2f/1f wavelength modulation spectroscopy

Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde

Exploring 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde (CAS No. 1806992-95-9): A Versatile Building Block in Modern Chemistry

In the realm of synthetic chemistry, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde (CAS No. 1806992-95-9) has emerged as a pivotal intermediate for designing advanced molecular architectures. This compound, characterized by its unique pyridine core and multifunctional substituents, is gaining traction in pharmaceutical research, agrochemical development, and material science. Its chloromethyl, difluoromethyl, and fluoropyridine moieties offer exceptional reactivity, enabling precise modifications for targeted applications.

The growing interest in fluorinated compounds and heterocyclic aldehydes aligns with the demand for high-performance materials and bioactive molecules. Researchers frequently search for "synthesis of fluorinated pyridines" or "applications of chloromethyl aldehydes," reflecting the compound's relevance in cutting-edge projects. Its CAS No. 1806992-95-9 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency in supply chains.

One of the standout features of 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde is its role in cross-coupling reactions, a hotspot in organic synthesis. The aldehyde group facilitates condensation reactions, while the chloromethyl site allows for nucleophilic substitutions, making it a versatile scaffold for constructing complex molecules. This adaptability resonates with trends in "green chemistry" and "atom-efficient synthesis," where minimizing waste and maximizing yield are paramount.

Beyond synthetic utility, this compound's fluorine-rich structure contributes to enhanced metabolic stability and bioavailability—a key consideration in drug discovery. Queries like "fluorine in medicinal chemistry" or "pyridine derivatives in drug design" underscore its pharmaceutical potential. Additionally, its difluoromethyl group is prized for mimicking carbonyl or hydroxyl functionalities, a strategy often explored in "bioisosteric replacements."

In material science, CAS No. 1806992-95-9 is investigated for its role in developing liquid crystals and organic electronic materials. The fluoropyridine backbone imparts electron-withdrawing properties, tuning optoelectronic performance—an area trending under "advanced functional materials." Its compatibility with polymerization and surface modification techniques further expands its industrial applicability.

To address common inquiries such as "safety handling of halogenated pyridines" or "storage conditions for aldehydes," it’s essential to highlight standard laboratory protocols. While not classified as hazardous, proper ventilation and inert storage are recommended to preserve the compound's integrity. This pragmatic approach aligns with the "sustainable lab practices" movement.

In summary, 3-(Chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-4-carboxaldehyde (CAS No. 1806992-95-9) exemplifies innovation at the intersection of chemistry and technology. Its multifaceted reactivity and alignment with industry trends—from "precision synthesis" to "materials engineering"—ensure its enduring significance in scientific advancement.